Cas no 93501-43-0 (5H-Thiazolo[3,2-a]pyrimidin-5-one,2,3-dihydro-6-(1-piperidinylcarbonyl)-)

5H-Thiazolo[3,2-a]pyrimidin-5-one,2,3-dihydro-6-(1-piperidinylcarbonyl)- structure
93501-43-0 structure
Product Name:5H-Thiazolo[3,2-a]pyrimidin-5-one,2,3-dihydro-6-(1-piperidinylcarbonyl)-
CAS No:93501-43-0
MF:C12H15N3O2S
MW:265.331401109695
CID:817392
PubChem ID:13379280
Update Time:2025-04-19

5H-Thiazolo[3,2-a]pyrimidin-5-one,2,3-dihydro-6-(1-piperidinylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

    • 5H-Thiazolo[3,2-a]pyrimidin-5-one,2,3-dihydro-6-(1-piperidinylcarbonyl)-
    • 6-(piperidine-1-carbonyl)-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-5-one
    • BRN 4508236
    • 6-(Piperidine-1-carbonyl)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one
    • AKOS008965718
    • Piperidine, 1-((2,3-dihydro-5-oxo-5H-thiazolo(3,2-a)pyrimidin-6-yl)carbonyl)-
    • Oprea1_141084
    • 93501-43-0
    • DTXSID70918380
    • 1-((2,3-Dihydro-5-oxo-5H-thiazolo(3,2-a)pyrimidin-6-yl)carbonyl)piperidine
    • Inchi: 1S/C12H15N3O2S/c16-10(14-4-2-1-3-5-14)9-8-13-12-15(11(9)17)6-7-18-12/h8H,1-7H2
    • InChI Key: NOOYQKIKSLCUBA-UHFFFAOYSA-N
    • SMILES: S1C2=NC=C(C(N2CC1)=O)C(N1CCCCC1)=O

Computed Properties

  • Exact Mass: 265.088497
  • Monoisotopic Mass: 265.088497
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.3
  • XLogP3: 0.7
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